Cas no 4144-87-0 (Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside)
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside is a chemically modified carbohydrate derivative in which the hydroxyl group at the C-6 position of α-D-glucopyranoside is replaced by a chlorine atom, with a methyl group at the anomeric center. This compound is valuable in synthetic organic chemistry and glycoscience due to its role as a protected intermediate in the synthesis of more complex glycosides and oligosaccharides. The chloro-deoxy modification enhances its reactivity in nucleophilic substitution reactions, making it useful for further functionalization. Its stable α-configuration ensures predictable stereochemical outcomes in glycosylation reactions, supporting controlled synthetic pathways in carbohydrate chemistry research.
4144-87-0 structure
Product Name:Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside
CAS No:4144-87-0
MF:C7H13ClO5
MW:212.628122091293
CID:334787
PubChem ID:11095937
Update Time:2025-06-09
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- a-D-Glucopyranoside,methyl 6-chloro-6-deoxy-
- METHYL 6-CHLORO-6-DEOXY-ALPHA-D-GLUCOPYRANOSIDE
- Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside
- a-D-Glucopyranoside,Methyl 6-chloro-6-deoxy
- Methyl 6-chloro-6-deoxy-a-D-glucopyranoside
- Methyl-6-chloro-6-deoxy-alpha-D-glucopyranoside
- (2S,3S,4S,5R,6S)-2-(chloromethyl)-6-methoxyoxane-3,4,5-triol
- alpha-D-Glucopyranoside, methyl 6-chloro-6-deoxy-
- METHYL 6-CHLORO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSIDE
- Z9FG2JCS7Z
- SCHEMBL8083621
- UNII-Z9FG2JCS7Z
- .ALPHA.-D-GLUCOPYRANOSIDE, METHYL 6-CHLORO-6-DEOXY-
- (2S,3S,4S,5R,6S)-2-(Chloromethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triol
- (2S,3S,4S,5R,6S)-2-(Chloromethyl)-6-methoxy-tetrahydropyran-3,4,5-triol
- METHYL 6-CHLORO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSIDE, (+)-
- NSC-170171
- Q27896671
- starbld0001384
- Methyl 6-chloro-6-deoxy-alpha-D-glucopyranoside, (+)-
- 4144-87-0
-
- Inchi： 1S/C7H13ClO5/c1-12-7-6(11)5(10)4(9)3(2-8)13-7/h3-7,9-11H,2H2,1H3/t3-,4-,5+,6-,7+/m1/s1
- InChI Key： TZECRHYTLKLTSH-ZFYZTMLRSA-N
- SMILES： ClC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](OC)O1)O)O)O
Computed Properties
- Exact Mass: 212.04500
- Monoisotopic Mass: 212.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.2A^2
- XLogP3: -1.3
Experimental Properties
- Density: 1.45g/cm3
- Boiling Point: 370.4ºC at 760 mmHg
- Flash Point: 177.8ºC
- Refractive Index: 1.532
- PSA: 79.15000
- LogP: -1.32080
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M295385-50mg |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 50mg |
$196.00 | 2023-05-18 | ||
| TRC | M295385-100mg |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 100mg |
$339.00 | 2023-05-18 | ||
| TRC | M295385-250mg |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 250mg |
$620.00 | 2023-05-18 | ||
| TRC | M295385-500mg |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 500mg |
$1114.00 | 2023-05-18 | ||
| A2B Chem LLC | AX38376-50mg |
Methyl6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 50mg |
$633.00 | 2024-04-20 | ||
| A2B Chem LLC | AX38376-100mg |
Methyl6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 100mg |
$899.00 | 2024-04-20 |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4144-87-0 (Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
